Cas no 2308488-76-6 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid
• CAS No: 2308488-76-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6030175
• PubChem ID: 165807538
• Update Time: 2025-06-14

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methoxypentanoic acid
• 2308488-76-6
• EN300-1548983

• Inchi： 1S/C25H30N2O6/c1-16(14-23(28)27-22(24(29)30)12-7-13-32-2)26-25(31)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22?/m1/s1
• InChI Key： VWNPIFVKTAGIDZ-XESZBRCGSA-N
• SMILES： O(C(N[C@H](C)CC(NC(C(=O)O)CCCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid

Comprehensive Overview of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid (CAS No. 2308488-76-6)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid (CAS No. 2308488-76-6) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a unique Fmoc-protected amino acid structure, making it invaluable in solid-phase peptide synthesis (SPPS). Its molecular design incorporates a methoxypentanoic acid backbone, which enhances solubility and stability, critical for drug development and biomaterial engineering.

The growing interest in targeted drug delivery and precision medicine has elevated the relevance of compounds like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid. Researchers frequently search for Fmoc-amino acid applications, peptide modification techniques, and CAS No. 2308488-76-6 to explore its role in cancer therapeutics and enzyme inhibitors. Its compatibility with automated peptide synthesizers further underscores its utility in high-throughput biopharmaceutical production.

From a structural perspective, the compound’s chiral center at the 3R position ensures stereochemical precision, a key factor in receptor binding and bioactivity. The Fmoc group provides temporary protection during synthesis, enabling sequential peptide chain elongation. This attribute aligns with trending searches on green chemistry and sustainable synthesis, as it minimizes side reactions and improves yield efficiency.

In proteomics and signal transduction studies, CAS No. 2308488-76-6 is often employed to investigate post-translational modifications (PTMs) and protein-protein interactions. Its methoxy and carboxylic acid functionalities facilitate crosslinking and labeling, addressing popular queries about fluorescent probes and biomarker detection. These applications resonate with advancements in AI-driven drug discovery, where computational models predict compound behavior.

Quality control of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid involves rigorous HPLC and mass spectrometry analysis, topics frequently searched alongside purity standards and analytical validation. The compound’s lyophilization stability and storage conditions are also critical, reflecting user concerns about long-term reagent viability in biobanking.

Emerging trends in personalized therapeutics and nanocarrier systems further highlight the importance of this Fmoc-based building block. As demand grows for tailored peptide drugs, CAS No. 2308488-76-6 remains a cornerstone in innovative formulation strategies. Its integration into click chemistry protocols and bioorthogonal reactions answers frequent queries about modular synthesis and functional group compatibility.

In summary, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methoxypentanoic acid exemplifies the synergy between chemical ingenuity and biomedical demand. Its multifaceted applications—from peptide vaccines to diagnostic tools—align with global research priorities, ensuring its prominence in both academic and industrial settings.